Cas no 2680676-35-9 (4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680676-35-9
• MF: C₁₀H₆F₅NO₄
• MW: 299.150960445404
• CID: 5631703
• PubChem ID: 165938255
• Update Time: 2025-10-29

4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289951
• 2680676-35-9
• 4-(difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid
• 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H6F5NO4/c11-9(12)20-6-2-1-4(7(17)18)3-5(6)16-8(19)10(13,14)15/h1-3,9H,(H,16,19)(H,17,18)
• InChI Key： OUVSPDCWOBRODM-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(=O)O)C=CC=1OC(F)F)=O)(F)F

Computed Properties

• Exact Mass: 299.02169848g/mol
• Monoisotopic Mass: 299.02169848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680676-35-9)

4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid, identified by its CAS number 2680676-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a difluoromethoxy group and a 2,2,2-trifluoroacetamido moiety. These substituents not only contribute to the compound's distinct chemical properties but also play a crucial role in its potential biological activities.

The difluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the development of pharmaceutical agents where prolonged half-life and efficient target interaction are essential. On the other hand, the 2,2,2-trifluoroacetamido group introduces additional fluorine atoms, which are widely recognized for their ability to modulate pharmacokinetic profiles. Fluorinated compounds often exhibit improved bioavailability, lipophilicity, and resistance to enzymatic degradation, making them attractive candidates for drug development.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their diverse applications in medicinal chemistry. The structural motif of 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid has been explored in various research studies for its potential therapeutic benefits. For instance, studies have suggested that this compound may possess anti-inflammatory and antioxidant properties, which are critical in managing chronic diseases such as arthritis and neurodegenerative disorders. The presence of both fluorine atoms and amide functionalities allows for selective interactions with biological targets, which could lead to the development of novel therapeutic agents.

One of the most compelling aspects of 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid is its synthetic versatility. The benzoic acid core provides a stable scaffold that can be further modified to create more complex molecules. Researchers have utilized this compound as a key intermediate in the synthesis of various pharmacologically active compounds. The ability to functionalize both the aromatic ring and the amide group offers chemists a high degree of flexibility in designing molecules with tailored properties.

The pharmaceutical industry has been particularly interested in developing new drugs that leverage fluorine-containing moieties due to their proven efficacy in enhancing drug performance. 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid exemplifies this trend by incorporating multiple fluorine atoms into its structure. These fluorine atoms can influence drug-receptor interactions by altering electronic distributions and steric profiles. Such modifications are often crucial in achieving high selectivity and potency in drug candidates.

Recent advancements in computational chemistry have also facilitated the study of 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid by enabling detailed molecular modeling and virtual screening processes. These techniques allow researchers to predict the biological activity of the compound before conducting expensive wet-lab experiments. Such computational approaches have accelerated the discovery pipeline for new therapeutic agents and have helped identify promising candidates for further development.

The potential applications of 4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in agrochemical research as well. For example, derivatives of this compound have shown promise as potent herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants. This dual utility highlights the versatility of fluorinated benzoic acid derivatives and underscores their importance in addressing global challenges related to food security and crop protection.

In conclusion,4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680676-35-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of fluorinated compounds continues to grow,4-(Difluoromethoxy)-3-(2,2,2-trifluoroacetamido)benzoic acid is likely to play an increasingly important role in the discovery and development of new drugs that address a wide range of health challenges.